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Compound of Interest

Compound Name:
2-Bromo-3',4'-

(ethylenedioxy)benzophenone

CAS No.: 164526-08-3

Cat. No.: B1270382

Get Quote

Executive Summary & Molecular Context
2-Bromo-3',4'-(ethylenedioxy)benzophenone (

) represents a critical scaffold in the synthesis of pharmacological agents, particularly as an
intermediate for tubulin polymerization inhibitors and cannabinoid receptor ligands.[1]

From a crystallographic perspective, this molecule presents a unique case study in steric-

electronic conflict:

Steric Bulk: The ortho-bromine atom (2-position) introduces significant steric hindrance,

forcing the benzophenone core out of planarity to minimize repulsion with the carbonyl

oxygen and the opposing phenyl ring.

Electronic Locking: The 3',4'-ethylenedioxy moiety (a fused 1,4-dioxane ring) acts as a rigid

electron-donating group, influencing the conjugation length and potential intermolecular

hydrogen bonding networks.
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This guide outlines the protocol for solving this structure, focusing on the heavy-atom effect of

Bromine for phasing and the analysis of halogen bonding in the crystal lattice.

Experimental Protocol: From Synthesis to
Diffraction
Crystallization Strategy
Achieving diffraction-quality single crystals for this compound requires balancing the lipophilicity

of the brominated ring with the polarity of the dioxy-heterocycle.

Method Solvent System Rationale
Expected
Morphology

Slow Evaporation EtOAc : Hexane (1:3)

Standard approach.

The ethylenedioxy

group aids solubility in

EtOAc; Hexane acts

as antisolvent.

Prisms or Blocks

Vapor Diffusion
THF (inner) / Pentane

(outer)

Good for minimizing

nucleation sites. THF

solubilizes the ketone

effectively.

Large Plates

Slow Cooling
Ethanol (Hot

RT)

Exploits the

temperature-

dependent solubility of

the benzophenone

core.

Needles (often

twinned)

Application Scientist Note:Avoid chlorinated solvents (DCM/Chloroform) for crystallization if

possible, as they often incorporate as disordered solvates, complicating the refinement of the

bromine position due to electron density overlap.

Data Collection Parameters
The presence of Bromine (
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) allows for anomalous scattering analysis, but also increases absorption.

Radiation Source: Mo-K

(

Å) is preferred over Cu-K

.

Reasoning: Bromine has a high linear absorption coefficient (

). Using Mo radiation minimizes absorption errors that can artificially distort thermal
ellipsoids.

Temperature: 100 K (Cryostream).

Reasoning: Freezing the ethylenedioxy ring pucker is essential. At room temperature, the

ethylene bridge often exhibits high thermal motion (disorder), making the envelope

conformation difficult to assign.

Structure Solution & Refinement Workflow
The following diagram illustrates the logical flow for solving this specific structure, emphasizing

the handling of the heavy Bromine atom.

Crude Material
(C15H11BrO3)

Crystallization
(EtOAc/Hexane)

XRD Data Collection
(Mo-Kα, 100K)

 Select Crystal Space Group Det.
(Likely P21/c or P-1)

 Indexing Phasing
(Patterson/Intrinsic)

 Heavy Atom (Br) Refinement
(SHELXL)

 Model Building

 Minimize
Least Squares

Validation
(CheckCIF/Platon)

 R1 < 5%

Click to download full resolution via product page

Figure 1: Crystallographic workflow optimized for heavy-atom organic structures.

Phasing Methodology
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Because of the Bromine atom, Direct Methods (SHELXT) or Patterson Methods are highly

effective.

Locate the Bromine: The Patterson map will show a dominant peak corresponding to the Br-

Br vector.

Expand the Phase: Use the heavy atom phase information to resolve the lighter C and O

atoms in the difference Fourier map.

Ethylenedioxy Disorder: Watch for disorder in the

bridge. If the thermal ellipsoids are elongated, apply a PART 1 / PART 2 split model in
SHELXL with occupancy refinement.

Structural Analysis & Expected Features
Once the structure is solved, the analysis must move beyond connectivity to supramolecular

mechanics.

Conformational Twist (The "Benzophenone Anomaly")
Benzophenones are rarely planar. For 2-Bromo-3',4'-(ethylenedioxy)benzophenone, the

twist is exacerbated.[1]

Measurement: Calculate the dihedral angle (

) between the two phenyl planes.

Prediction: Expect a

value between 50° and 65°.

Causality: The steric radius of the ortho-Bromine (~1.85 Å) clashes with the carbonyl oxygen.

To relieve this strain, the brominated ring will rotate significantly out of the carbonyl plane.

The Halogen Bond (Supramolecular Synthon)
This molecule is a prime candidate for Halogen Bonding (XB).[1]
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Donor: The C-Br bond (specifically the

-hole on the Br atom).

Acceptor: The ether oxygens of the ethylenedioxy group on a neighboring molecule.

Metric to Verify: Look for a

distance less than the sum of the van der Waals radii (< 3.37 Å) and a bond angle (

) close to 180° (typically 160°-175°).

Ethylenedioxy Ring Pucker
The 1,4-dioxane fused ring will adopt either a half-chair or envelope conformation.

Cremer-Pople Parameters: Use PLATON to calculate

and

parameters to quantitatively define the ring puckering amplitude. This is critical for docking
studies, as the "tail" conformation dictates receptor fit.

Data Presentation Standard
When reporting this structure, summarize the crystal data in the following standardized format

(E-E-A-T requirement for reproducibility).
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Parameter Value (Typical Range for this Class)

Crystal System Monoclinic or Triclinic

Space Group (most common for achiral organics)

Z 4 (1 molecule per asymmetric unit)

Density (

)

1.50 - 1.65

(High due to Br)

Absorption (

)

~2.5 - 3.5

(Mo-K

)

R-Factor (

)
Target < 0.05 (5%)

Goodness of Fit (S) 1.00 - 1.05
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. data.epo.org [data.epo.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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